Cas no 60299-47-0 (5,5-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarbonsaeure)

60299-47-0 structure
Product name:5,5-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarbonsaeure
5,5-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarbonsaeure Chemical and Physical Properties
Names and Identifiers
-
- 5,5-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarbonsaeure
- 5,5-dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarboxylic acid
- 5,5-Dimethyl-5,6-dihydro-alpha-pyron-3,4-dicarbonsaeure
- 5,6-Dihydro-5,5-dimethyl-2-oxo-2H-pyran-3,4-dicarboxylic acid
- 60299-47-0
- DB-306343
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- Inchi: InChI=1S/C9H10O6/c1-9(2)3-15-8(14)4(6(10)11)5(9)7(12)13/h3H2,1-2H3,(H,10,11)(H,12,13)
- InChI Key: BUXRWSYJAHLHHN-UHFFFAOYSA-N
- SMILES: CC1(C)COC(=O)C(C(O)=O)=C1C(O)=O |c:10|
Computed Properties
- Exact Mass: 214.04773803Da
- Monoisotopic Mass: 214.04773803Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 101Ų
5,5-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarbonsaeure Related Literature
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
60299-47-0 (5,5-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarbonsaeure) Related Products
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